1-Benzyl-2-ethylpiperazine

• IUPAC Name: 1-benzyl-2-ethylpiperazine
• InChI: InChI=1S/C13H20N2/c1-2-13-10-14-8-9-15(13)11-12-6-4-3-5-7-12/h3-7,13-14H,2,8-11H2,1H3
• InChI Key: RPNXMSHPLCRYIM-UHFFFAOYSA-N
• Canonical SMILES: CCC1CNCCN1CC2=CC=CC=C2
• Molecular Formula: C13H20N2
• DSSTOX Substance ID: DTXSID30656938
• Molecular Weight: 204.31 g/mol
• CAS No.: 1031926-99-4

Description

1-Benzyl-2-ethylpiperazine is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Studies on related benzylpiperazine derivatives, such as 1-cyclopropyl-2-ethyl-5-fluoro-6-(4-methylpiperazin-1-yl)-1H-benzimidazole, have explored their synthesis, crystal structure, and biological activities. These compounds are investigated for their potential as antihistaminic and antimicrobial agents, demonstrating the structural and functional versatility of the benzylpiperazine framework (Ozbey, Kuş, & Göker, 2001).

Pharmacological Potential

Benzylpiperazine derivatives have been synthesized and evaluated for their binding affinity towards various receptors, such as the 5-HT1A serotonin receptor, indicating their potential in developing new therapeutic agents (Siracusa et al., 2008). Another study on similar compounds explored their antimicrobial activities and molecular docking studies, further emphasizing the pharmaceutical applications of benzylpiperazine derivatives (Temiz-Arpaci et al., 2021).

Material Science and Catalysis

Benzylpiperazine derivatives have also found applications in material science and catalysis. For instance, silica-bonded N-propylpiperazine sodium n-propionate was investigated as an efficient solid base catalyst for the synthesis of various organic compounds, highlighting the utility of piperazine derivatives in facilitating chemical reactions (Niknam et al., 2013).

Drug Discovery and Development

The exploration of benzylpiperazine scaffolds has contributed significantly to drug discovery efforts. For example, new compounds exhibiting potent and selective alpha 1A/D-adrenergic receptor blocking properties were identified, showcasing the therapeutic potential of benzylpiperazine derivatives in treating conditions such as hypertension and possibly contributing to new intraocular pressure-lowering agents (Chiaramonte et al., 2018).

Mechanism of Action

Target of Action

The primary targets of 1-Benzyl-2-ethylpiperazine are the serotonergic and dopaminergic receptor systems . These systems play a crucial role in regulating mood, social behavior, appetite, digestion, sleep, memory, and sexual desire.

Mode of Action

This compound interacts with its targets in a similar fashion to MDMA . It has amphetamine-like actions on the serotonin reuptake transporter, which increase serotonin concentrations in the extracellular fluids surrounding the cell and thereby increasing activation .

Biochemical Pathways

These changes can have downstream effects on mood, behavior, and other physiological processes .

Pharmacokinetics

It is known that the compound is metabolized in the liver and excreted through the kidneys . The bioavailability, distribution, metabolism, and excretion (ADME) properties of this compound can impact its bioavailability and therapeutic effects.

Result of Action

The molecular and cellular effects of this compound’s action are largely due to its interaction with the serotonergic and dopaminergic systems. This can lead to increased serotonin concentrations in the extracellular fluids surrounding the cell, resulting in increased activation . The compound is known to have euphoriant and stimulant properties .

Biochemical Analysis

Biochemical Properties

Piperazine derivatives have been studied for their antiproliferative activity in various tumor cell lines .

Cellular Effects

Benzylpiperazine, a related compound, is known to have euphoriant and stimulant properties . It has amphetamine-like actions on the serotonin reuptake transporter, which increase serotonin concentrations in the extracellular fluids surrounding the cell and thereby increasing activation of the surrounding serotonin receptors .

Molecular Mechanism

Reactions at the benzylic position, such as those that might occur with 1-Benzyl-2-ethylpiperazine, have been studied . These reactions can involve free radical bromination, nucleophilic substitution, and oxidation .

Dosage Effects in Animal Models

The dose-effect relationship is a major goal of clinical pharmacology and is crucial for understanding the therapeutic effects of a drug .

Metabolic Pathways

Metabolic pathways support the enzyme flux that converts input chemicals into energy and cellular building blocks .

Transport and Distribution

The study of flow characteristics of light particle slurries, such as this compound, is important for determining the recommended flow velocity for safe and energy-saving transport .

Subcellular Localization

Subcellular localization prediction is an active area of research in bioinformatics, incorporating the latest advances in machine learning and proteomics .